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Cat. No.: B156201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyltetrahydropyran (2-MTHP), a cyclic ether, is emerging as a promising biofuel

candidate and a valuable platform chemical derived from renewable biomass. Its favorable

physicochemical properties, including a suitable boiling point and miscibility with gasoline,

make it an attractive alternative to conventional fossil fuels. This document provides detailed

application notes, experimental protocols, and data on the synthesis and evaluation of 2-MTHP

for biofuel applications, intended to guide researchers in this burgeoning field.

Data Presentation
Physicochemical Properties of 2-Methyltetrahydropyran
The following table summarizes the key physicochemical properties of 2-
Methyltetrahydropyran (2-MTHP) in comparison to conventional gasoline.
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Property
2-Methyltetrahydropyran
(2-MTHP)

Gasoline (Typical)

Molecular Formula C₆H₁₂O C₄-C₁₂ Hydrocarbons

Molecular Weight 100.16 g/mol [1][2] ~100-105 g/mol

Density @ 11°C 0.868 g/cm³[3] ~0.71-0.77 g/cm³

Boiling Point 101-103 °C[3] 25-215 °C

Research Octane Number

(RON)
~87 91-98

Motor Octane Number (MON) ~78 81-88

Reid Vapor Pressure (RVP)
Low (specific value not widely

reported)

54-103 kPa (seasonal grades)

[4][5]

Lower Heating Value (LHV) ~33 MJ/kg (estimated) ~44 MJ/kg

Higher Heating Value (HHV) ~36 MJ/kg (estimated) ~47 MJ/kg

Synthesis of 2-Methyltetrahydropyran from Levulinic
Acid
The conversion of levulinic acid, a biomass-derived platform chemical, to 2-MTHP is a key

production pathway. The following table summarizes various catalytic systems and their

performance.
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(bar)

Time
(h)

Levuli
nic
Acid
Conve
rsion
(%)

2-
MTHP
Yield
(%)

Refere
nce

Pt-

Mo/H-β
None Water 130 50 - >99 86 [6]

Ni-

Cu/Al₂O

₃

None

2-

Propan

ol

250 70 5 - 56 [7]

Cu/Al₂O

₃
None

2-

Propan

ol

250 - 24 - 75 [7]

RuH₂(P

Ph₃)

{N(CH₂

PPh₂)₃-

κ³P}

HN(Tf)₂ - - - - - 87 [8]

Nanoco

mposite

Cu/SiO₂

None

1,4-

Dioxan

e

265
Modera

te
- 100 64 [1]

Synthesis of 2-Methyltetrahydropyran from Furfural
Furfural, another important biomass-derived chemical, can also be converted to 2-MTHP. This

table outlines different catalytic approaches for this conversion.
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Cu-

Pd/HY
None -

Optimiz

ed
- - - 83.1 [9]

Cu₂Si₂

O₅(OH)

₂ +

Pd/SiO₂

None - -
Atmosp

heric
- - 97.1 [10]

Cu-Pd

Bimetall

ic

None

2-

Propan

ol

220 - 4 -

up to

83.9

(total 2-

MF and

2-

MTHF)

[10][11]

Cu-

Ni/Al₂O

₃

None - 230 - 4 - 18 [12]

Experimental Protocols
Protocol 1: Synthesis of 2-Methyltetrahydropyran from
Levulinic Acid
This protocol describes the one-pot conversion of levulinic acid to 2-MTHP using a

heterogeneous catalyst.

Materials:

Levulinic acid (LA)

Catalyst (e.g., Pt-Mo/H-β or Ni-Cu/Al₂O₃)
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Solvent (e.g., water or 2-propanol)

High-pressure autoclave reactor with magnetic stirring

Hydrogen gas (high purity)

Gas chromatograph-mass spectrometer (GC-MS) for product analysis

Procedure:

Catalyst Loading: Add the desired amount of catalyst to the autoclave reactor.

Reactant Mixture: Prepare a solution of levulinic acid in the chosen solvent and add it to the

reactor.

Reactor Sealing and Purging: Seal the reactor and purge it several times with an inert gas

(e.g., nitrogen or argon) to remove air, followed by purging with hydrogen gas.

Pressurization and Heating: Pressurize the reactor with hydrogen to the desired pressure

and heat it to the target reaction temperature while stirring.

Reaction: Maintain the reaction conditions for the specified duration. Monitor the pressure to

observe hydrogen consumption.

Cooling and Depressurization: After the reaction, cool the reactor to room temperature and

carefully vent the excess hydrogen gas.

Product Recovery: Open the reactor and recover the liquid product mixture.

Analysis: Separate the catalyst from the liquid product by centrifugation or filtration. Analyze

the liquid product using GC-MS to determine the conversion of levulinic acid and the yield of

2-MTHP.

Protocol 2: Synthesis of 2-Methyltetrahydropyran from
Furfural
This protocol outlines the direct, one-pot conversion of furfural to 2-MTHP.
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Materials:

Furfural

Bimetallic catalyst (e.g., Cu-Pd/HY)

Solvent (if applicable)

High-pressure batch reactor with magnetic stirring

Hydrogen gas (high purity)

GC-MS for product analysis

Procedure:

Catalyst and Reactant Loading: Load the catalyst and a solution of furfural (and solvent, if

used) into the batch reactor.

Reactor Sealing and Purging: Seal the reactor and purge with an inert gas, followed by

hydrogen gas.

Reaction Conditions: Pressurize the reactor with hydrogen and heat to the desired

temperature with continuous stirring.

Reaction Monitoring: Maintain the reaction conditions for the specified time.

Product Work-up: After cooling and depressurizing the reactor, collect the reaction mixture.

Product Analysis: Separate the catalyst and analyze the liquid phase by GC-MS to quantify

the conversion of furfural and the yield of 2-MTHP and other products like 2-methylfuran (2-

MF) and furfuryl alcohol.[11]

Protocol 3: Engine Performance and Emissions Testing
This protocol describes a general procedure for evaluating the performance and emissions of

gasoline blended with 2-MTHP in a spark-ignition (SI) engine.

Materials and Equipment:
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Single-cylinder spark-ignition test engine

Dynamometer for engine load control and torque measurement

Fuel consumption measurement system

Exhaust gas analyzer (for CO, HC, NOx, CO₂)

Data acquisition system

Base gasoline

2-Methyltetrahydropyran (2-MTHP)

Procedure:

Fuel Blending: Prepare the desired fuel blends of 2-MTHP and gasoline by volume or weight

percentage.

Engine Setup: Couple the engine to the dynamometer and connect all necessary sensors

and the exhaust gas analyzer.

Engine Warm-up: Start the engine with base gasoline and allow it to warm up to a stable

operating temperature.

Baseline Testing: Operate the engine with base gasoline at various load and speed

conditions. For each condition, record torque, fuel consumption, and exhaust emissions

data.[13][14]

Fuel Changeover: Switch the fuel supply to the 2-MTHP blend and allow the engine to run for

a sufficient period to ensure the new fuel has completely replaced the previous one.

Blend Testing: Repeat the tests at the same load and speed conditions as the baseline

gasoline, recording all performance and emissions parameters.

Data Analysis: Compare the brake power, brake specific fuel consumption (BSFC), and

exhaust emission levels of the 2-MTHP blend with the baseline gasoline to evaluate its

performance.
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Caption: Synthesis pathway of 2-MTHP from biomass-derived levulinic acid.
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Caption: Synthesis pathway of 2-MTHP from biomass-derived furfural.
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Caption: Experimental workflow for biofuel characterization.
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Caption: Workflow for engine performance and emissions testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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